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Compound of Interest

Compound Name: 1-Bromoheptane-d1

Cat. No.: B1482426

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
specifications, and common applications of 1-Bromoheptane-d1. This deuterated compound is
a valuable tool in various research and development settings, particularly in quantitative
analyses where it serves as an internal standard.

Core Chemical Properties and Specifications

1-Bromoheptane-d1, also known as n-heptyl-d1 bromide, is a saturated alkyl halide where
one deuterium atom is substituted at the C1 position. This isotopic labeling provides a distinct
mass difference from its non-deuterated counterpart, making it an ideal internal standard for
mass spectrometry-based quantification. While specific experimental data for the deuterated
form is limited, the physical properties are closely approximated by the non-deuterated 1-
bromoheptane.

Table 1: Chemical Identifiers and Properties of 1-Bromoheptane-d1
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Property Value

Chemical Name 1-Bromoheptane-d1

n-Heptyl-d1 bromide, 1-bromo-1-

Synonyms deuterioheptane

Molecular Formula C7H14DBr

Molecular Weight Approximately 180.10 g/mol
CAS Number 38007-40-8

Isotopic Enrichment Typically =299 atom % D

Table 2: Physical and Chemical Specifications (Approximated from 1-Bromoheptane)

Property Value

Appearance Colorless liquid
Boiling Point ~180 °C

Melting Point ~-58 °C

Density ~1.14 g/mL at 25 °C
Refractive Index ~1.4499 at 20 °C

o Insoluble in water; soluble in common organic
Solubility
solvents.

Safety and Handling

As with its non-deuterated analog, 1-Bromoheptane-d1 should be handled with care in a well-
ventilated area, preferably a chemical fume hood. It is considered a flammable liquid and
vapor. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat,
should be worn.

Table 3: Hazard Information for 1-Bromoheptane (as a proxy)
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Hazard Description

GHS Pictogram GHSO02 (Flame)

Signal Word Warning

Hazard Statements H226: Flammable liquid and vapor

P210: Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking. P233:
Precautionary Statements Keep container tightly closed. P240:

Ground/bond container and receiving

equipment.

Experimental Protocols

1-Bromoheptane-d1 is primarily used as an internal standard in quantitative analytical
methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas
Chromatography-Mass Spectrometry (GC-MS). The following is a generalized protocol for its
use in quantifying a target analyte in a biological matrix.

Quantitative Analysis of a Target Analyte using 1-
Bromoheptane-d1 as an Internal Standard by LC-MS/MS

1. Preparation of Standard and Quality Control (QC) Samples:

e Stock Solutions: Prepare a stock solution of the target analyte and a separate stock solution
of 1-Bromoheptane-d1 in a suitable organic solvent (e.g., methanol or acetonitrile).

e Working Solutions: Prepare a series of working standard solutions of the analyte at various
concentrations by diluting the analyte stock solution. Prepare a working solution of the 1-
Bromoheptane-d1 internal standard (I1S) at a fixed concentration.

o Calibration Curve and QC Samples: Spike a blank biological matrix (e.g., plasma, urine) with
the analyte working solutions to create a calibration curve with at least 5-7 concentration
levels. Prepare at least three levels of QC samples (low, medium, and high) in the same

biological matrix.
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. Sample Preparation (Protein Precipitation):

To a 100 pL aliquot of the calibration standard, QC sample, or unknown sample, add a fixed
volume of the 1-Bromoheptane-d1 working solution.

Add a protein precipitation agent (e.g., acetonitrile or methanol, often containing 0.1% formic
acid) to the sample.

Vortex the mixture vigorously for approximately 1 minute.

Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes to pellet the
precipitated proteins.

Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

. LC-MS/MS Analysis:

Liquid Chromatography: Inject the prepared sample onto an appropriate HPLC or UHPLC
column (e.g., a C18 reversed-phase column). Use a suitable mobile phase gradient to
achieve chromatographic separation of the analyte and the internal standard from matrix
components.

Mass Spectrometry: Perform detection using a tandem mass spectrometer operating in
Multiple Reaction Monitoring (MRM) mode. Monitor at least one specific precursor-to-product
ion transition for the analyte and one for 1-Bromoheptane-d1.

. Data Analysis:

Integrate the peak areas of the analyte and the internal standard.

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the analyte concentration
for the calibration standards.

Determine the concentration of the analyte in the QC and unknown samples by interpolating
their peak area ratios from the calibration curve.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1482426?utm_src=pdf-body
https://www.benchchem.com/product/b1482426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1482426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualizations
Workflow for Quality Control of 1-Bromoheptane-d1
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromoheptane-d1:
Chemical Properties and Specifications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1482426#1-bromoheptane-d1-chemical-properties-
and-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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